ethyl 1-[4-(dimethylamino)benzyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[[4-(dimethylamino)phenyl]methyl]piperidine-3-carboxylate
• InChI: InChI=1S/C17H26N2O2/c1-4-21-17(20)15-6-5-11-19(13-15)12-14-7-9-16(10-8-14)18(2)3/h7-10,15H,4-6,11-13H2,1-3H3
• InChI Key: YMLXGPHEORTYAX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)CC2=CC=C(C=C2)N(C)C
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

Ethyl 1-[4-(dimethylamino)benzyl]-3-piperidinecarboxylate, also known as DMABEP, is a chemical compound that belongs to the family of piperidinecarboxylates. This compound has shown promising results in various scientific research applications, including its use as a fluorescent probe for detecting reactive oxygen species.

Mechanism of Action

The mechanism of action of ethyl 1-[4-(dimethylamino)benzyl]-3-piperidinecarboxylate involves the reaction of the compound with ROS, which results in the formation of a fluorescent product. The fluorescence emission of the product is proportional to the amount of ROS present in the sample, allowing for quantitative detection of these molecules.
Biochemical and Physiological Effects:
This compound has shown no significant biochemical or physiological effects in vitro or in vivo. The compound is not toxic to cells and has no effect on cell viability or proliferation. However, further studies are needed to fully understand the pharmacokinetics and pharmacodynamics of this compound in biological systems.

Advantages and Limitations for Lab Experiments

Ethyl 1-[4-(dimethylamino)benzyl]-3-piperidinecarboxylate has several advantages for lab experiments, including its high sensitivity and selectivity towards ROS, its ease of use, and its compatibility with various biological samples. However, there are also some limitations associated with the use of this compound, including its limited stability in aqueous solutions and its potential interference with other fluorescent probes.

Future Directions

For the use of ethyl 1-[4-(dimethylamino)benzyl]-3-piperidinecarboxylate in scientific research include the development of new drugs for the treatment of oxidative stress-related diseases and the development of new imaging techniques for the detection of ROS in vivo.

Synthesis Methods

The synthesis of ethyl 1-[4-(dimethylamino)benzyl]-3-piperidinecarboxylate involves the reaction of piperidine, ethyl 3-oxopentanoate, and 4-(dimethylamino)benzaldehyde. The reaction is catalyzed by acetic acid and carried out in ethanol. The resulting product is then purified by recrystallization to obtain this compound in high yield.

Scientific Research Applications

Ethyl 1-[4-(dimethylamino)benzyl]-3-piperidinecarboxylate has been widely used in scientific research as a fluorescent probe for detecting reactive oxygen species (ROS). ROS are highly reactive molecules that can cause damage to cells and tissues, and their detection is important in various fields, including biochemistry, pharmacology, and toxicology. This compound has shown high sensitivity and selectivity towards ROS, making it an ideal probe for detecting these molecules in biological samples.